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Compound of Interest

Compound Name: Lalioside

Cat. No.: B1674333 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Lalioside (CAS No. 116964-03-5). Given the absence of a specific Safety Data Sheet (SDS)

for Lalioside, this guidance is based on its chemical classification as a phenolic glycoside and

acetophenone glucoside, with potential characteristics of a triterpenoid saponin. Professionals

handling this compound must exercise caution and adhere to all local, state, and federal

regulations regarding hazardous waste disposal.

I. Understanding the Compound: Chemical
Properties of Lalioside
Lalioside is a natural glycoside with a molecular formula of C₁₄H₁₈O₁₀ and a molecular weight

of 346.29 g/mol . Its structure contains a phenolic group and an acetophenone moiety linked to

a glucose unit. While specific toxicity and ecotoxicity data for Lalioside are not readily

available, its structural components suggest that it should be handled as a potentially

hazardous substance. The phenolic group indicates potential for environmental toxicity,

particularly to aquatic life. The acetophenone component is a known combustible liquid that is

harmful if swallowed and causes serious eye irritation.

Quantitative Data Summary
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Since specific quantitative data for Lalioside is unavailable, the following table includes

information for related compounds to provide a basis for risk assessment.

Property
Lalioside (CAS:
116964-03-5)

Acetophenone
(CAS: 98-86-2)

Phenol (CAS: 108-
95-2)

Molecular Formula C₁₄H₁₈O₁₀ C₈H₈O C₆H₆O

Molecular Weight 346.29 g/mol 120.15 g/mol 94.11 g/mol

Physical State Solid (Assumed) Liquid Solid

Boiling Point Data not available 202 °C (40.9 °F) 181.7 °C (359.1 °F)

Melting Point Data not available 19-20 °C (66-68 °F) 40.5 °C (104.9 °F)

Solubility in Water Data not available 5.5 g/L 83 g/L at 20 °C

Toxicity Data not available
LD50 Oral (rat): 815

mg/kg

LD50 Oral (rat): 317

mg/kg

Environmental

Hazards
Data not available Harmful to aquatic life.

Toxic to aquatic life

with long-lasting

effects.

II. Experimental Protocols: Safe Handling and
Disposal Procedures
The following step-by-step guidance outlines the recommended procedures for the safe

disposal of Lalioside.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile),

and safety glasses or goggles.

2. Waste Segregation and Collection:

Solid Waste: Collect solid Lalioside waste, including contaminated consumables (e.g.,

weigh boats, kimwipes), in a dedicated, clearly labeled hazardous waste container. The
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container should be made of a compatible material, such as high-density polyethylene

(HDPE).

Liquid Waste: Solutions containing Lalioside should be collected in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Empty Containers: "Empty" containers that held Lalioside should be treated as hazardous

waste unless triple-rinsed with a suitable solvent. The rinsate must be collected as

hazardous liquid waste.

3. Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

"Lalioside," its CAS number (116964-03-5), and the approximate concentration and quantity.

4. Storage:

Store hazardous waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials. Follow institutional guidelines for satellite accumulation of

hazardous waste.

5. Disposal:

Do not dispose of Lalioside down the drain. Due to its phenolic structure, it is potentially

harmful to aquatic organisms.

Arrange for disposal through your institution's Environmental Health and Safety (EH&S)

department or a licensed hazardous waste disposal contractor.

6. Spill Management:

In case of a spill, evacuate the area and prevent others from entering.

For small spills of solid material, carefully sweep it up, avoiding dust generation, and place it

in the designated hazardous waste container.
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For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in the hazardous waste container.

For large spills, contact your institution's EH&S department immediately.

III. Visual Guidance: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Lalioside.
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Caption: Logical workflow for the proper disposal of Lalioside waste.

Disclaimer: This information is intended for guidance purposes only and is based on the known

chemical properties of related compounds. A comprehensive risk assessment should be

conducted by qualified personnel before handling and disposing of Lalioside. Always consult

your institution's specific safety and disposal protocols and comply with all applicable

regulations.

To cite this document: BenchChem. [Proper Disposal of Lalioside: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674333#lalioside-proper-disposal-procedures]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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